Cas no 499769-93-6 ((5-Methylsulfanyl-2-thienyl)boronic acid)

• Product Name: (5-Methylsulfanyl-2-thienyl)boronic acid
• CAS No: 499769-93-6
• MF: C₅H₇BO₂S₂
• MW: 174.048878908157
• MDL: MFCD04115401
• CID: 892091
• Update Time: 2026-04-29

(5-Methylsulfanyl-2-thienyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(METHYLSULFANYL)-2-THIENYLBORONIC ACID
• 5-(Methylsulfanyl)thiophene-2-boronic acid
• AB19955
• AC1MDRJ2
• AG-F-67271
• CTK4J1848
• SureCN667889
• (5-Methylsulfanyl-2-thienyl)boronic acid

• MDL： MFCD04115401
• Inchi： InChI=1S/C5H7BO2S2/c1-9-5-3-2-4(10-5)6(7)8/h2-3,7-8H,1H3
• InChI Key： VJIBVVHZWZYSGG-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(B(O)O)S1

Computed Properties

• Exact Mass: 173.00171
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.4 g/l) (25 º C),
• PSA: 40.46

(5-Methylsulfanyl-2-thienyl)boronic acid Security Information

• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on (5-Methylsulfanyl-2-thienyl)boronic acid

Introduction to (5-Methylsulfanyl-2-thienyl)boronic Acid (CAS No. 499769-93-6)

(5-Methylsulfanyl-2-thienyl)boronic acid is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 499769-93-6, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications. The presence of a boronic acid functional group and a thiophene ring makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a thiophene ring substituted with a methylsulfanyl group at the 5-position and a boronic acid moiety at the 2-position. This arrangement imparts distinct reactivity and binding capabilities, making it particularly useful in the development of targeted therapies and diagnostic tools. Boronic acids are well-known for their ability to form reversible covalent bonds with sugars and other biomolecules, a property that has been leveraged in the design of innovative drug candidates.

In recent years, there has been a surge in research focused on the applications of boronic acids in medicinal chemistry. The ability of boronic acids to interact with biological targets has led to the development of several successful drugs, including those used in cancer therapy. For instance, (5-Methylsulfanyl-2-thienyl)boronic acid has been explored as a potential precursor in the synthesis of protease inhibitors, which are crucial in treating various inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its role in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The boronic acid derivative serves as an excellent coupling partner, facilitating the construction of complex molecular architectures. These reactions have been widely utilized in the pharmaceutical industry to create novel compounds with enhanced pharmacological properties.

The thiophene ring in (5-Methylsulfanyl-2-thienyl)boronic acid also contributes to its biological relevance. Thiophenes are heterocyclic compounds that are commonly found in natural products and pharmaceuticals. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. By incorporating a thiophene moiety into a boronic acid framework, researchers can harness these properties for therapeutic purposes.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems. The boronic acid group can be exploited to create conjugates that selectively bind to specific biomarkers overexpressed on cancer cells. This targeted approach not only improves drug efficacy but also reduces side effects associated with conventional therapies. The methylsulfanyl group further enhances the stability and bioavailability of these conjugates, making them more suitable for clinical applications.

The synthesis of (5-Methylsulfanyl-2-thienyl)boronic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for scalable production, which is essential for industrial applications.

In conclusion, (5-Methylsulfanyl-2-thienyl)boronic acid (CAS No. 499769-93-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications, ranging from drug synthesis to targeted drug delivery systems. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.